6-chloro-4-(4-methoxy-2-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide

• IUPAC Name: 6-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-7-(oxolan-2-ylmethyl)-[1,3]dioxolo[4,5-g]quinazolin-8-one
• InChI: InChI=1S/C24H22N4O6S/c1-30-15-6-4-14(5-7-15)22-26-21(34-27-22)12-35-24-25-18-10-20-19(32-13-33-20)9-17(18)23(29)28(24)11-16-3-2-8-31-16/h4-7,9-10,16H,2-3,8,11-13H2,1H3
• InChI Key: NZVYIRQRYZMJTK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=CC5=C(C=C4C(=O)N3CC6CCCO6)OCO5
• Molecular Formula: C24H22N4O6S
• Molecular Weight: 494.5 g/mol
• CAS No.: 1112027-08-3

Description

The compound “6-chloro-4-(4-methoxy-2-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide” is also known as 4-Methoxy Lornoxicam. It is an impurity standard of Lornoxicam. The molecular formula of this compound is C14H12ClN3O4S2 and it has a molecular weight of 385.85 g/mol.

Molecular Structure Analysis

The molecular structure of this compound includes a benzothiazine ring, a pyridine ring, and a methoxy group. The presence of these functional groups could influence its chemical properties and reactivity.

Scientific Research Applications

Synthesis and Derivative Formation

• Research has explored the formation of 1,2,3-benzotriazine 2-oxides, leading to derivatives like 4-methoxy and 4-methyl compounds, which are structurally related to 6-chloro-4-(4-methoxy-2-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide. These derivatives have potential applications in developing novel chemical entities (Boulton, Kiss, & Saka, 1988).

Potential in Heterocyclic Chemistry

• This chemical compound has relevance in the field of heterocyclic chemistry. For example, studies have shown the synthesis of various heterocycles, including pyrimidines, pyridones, and benzothiophenes, using similar structures (Mahata, Kumar, Sriram, Ila, & Junjappa, 2003).

Role in Novel Pyridine Derivatives

• The reaction of related compounds with arylidene malononitrile has led to the formation of isoquinoline derivatives. This suggests potential applications in synthesizing novel pyridine and fused pyridine derivatives (Al-Issa, 2012).

Application in Pyrimidine Synthesis

• The compound is structurally related to entities used in the synthesis of pyrimidine and fused pyrimidine derivatives. Such processes often involve reactions with various electrophilic reagents, highlighting its utility in diverse synthetic pathways (Mahmoud, El-ziaty, Ismail, & Shiba, 2011).

Utility in Benzothiadiazine Derivatives

• Studies have shown the heterocyclization of N-(chlorosulfonyl)imidoyl chlorides with anilines, leading to derivatives of 1,2,4-benzothiadiazine 1,1-dioxide. This suggests potential applications in synthesizing similar benzothiadiazine derivatives (Shalimov, Chudakova, Vlasenko, Sinitsa, & Onys'ko, 2016).

Biological Activity Studies

• The compound's analogs, such as 8-chloro-5-methoxy/8-chloro-4H-1,4-benzothiazines and their sulphones, have been synthesized and examined for antimicrobial and anthelmintic activity. This suggests potential biological applications of similar compounds (Khandelwal, Abhilasha, Gautam, & Gautam, 2013).